Cas no 1824089-39-5 (1-Azido-3-fluoro-3-methylbutane)

• Product Name: 1-Azido-3-fluoro-3-methylbutane
• CAS No: 1824089-39-5
• MF: C₅H₁₀FN₃
• MW: 131.151403903961
• CID: 6507014
• PubChem ID: 129985482
• Update Time: 2025-07-22

1-Azido-3-fluoro-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• EN300-1848073
• 1824089-39-5
• 1-azido-3-fluoro-3-methylbutane
• 1-Azido-3-fluoro-3-methylbutane

• Inchi： 1S/C5H10FN3/c1-5(2,6)3-4-8-9-7/h3-4H2,1-2H3
• InChI Key： PKQFSUIHUVRRQO-UHFFFAOYSA-N
• SMILES： FC(C)(C)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 131.08587549g/mol
• Monoisotopic Mass: 131.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-Azido-3-fluoro-3-methylbutane

Comprehensive Guide to 1-Azido-3-fluoro-3-methylbutane (CAS 1824089-39-5): Properties, Applications, and Innovations

1-Azido-3-fluoro-3-methylbutane (CAS 1824089-39-5) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This fluorinated azide derivative combines unique reactivity with structural versatility, making it valuable for click chemistry, bioconjugation, and drug discovery. Its molecular structure features both an azido group (–N₃) and a fluorine atom, enabling selective transformations under mild conditions—a key advantage for sustainable synthesis.

Recent advancements in bioorthogonal chemistry have amplified demand for compounds like 1-Azido-3-fluoro-3-methylbutane. Researchers leverage its azide-alkyne cycloaddition capability (Huisgen reaction) to label biomolecules without disrupting biological systems. This aligns with trending topics such as targeted drug delivery and proteomics, where precision functionalization is critical. The fluorine moiety further enhances metabolic stability, addressing common challenges in PET imaging tracer development.

From an industrial perspective, CAS 1824089-39-5 is explored for polymer modification due to its ability to introduce cross-linking sites or fluorinated segments. Innovations in smart materials and surface engineering often utilize such bifunctional building blocks. Environmental considerations also drive interest: the compound’s potential for low-waste synthesis routes resonates with green chemistry principles.

Analytical characterization of 1-Azido-3-fluoro-3-methylbutane typically involves NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry. Stability studies highlight its compatibility with aqueous media—a frequent search query among formulation scientists. Storage recommendations (-20°C under inert gas) and handling protocols are frequently discussed in technical forums.

The compound’s role in peptide stapling and protein engineering exemplifies its interdisciplinary appeal. As AI-assisted molecular design grows, CAS 1824089-39-5 appears in datasets for virtual screening of fluorinated scaffolds. This synergy between computational and experimental chemistry underscores its relevance in modern R&D workflows.

Emerging publications suggest applications in fluorescent probes and covalent inhibitors, with particular interest in kinase research. Patent analyses reveal its use in biodegradable materials, aligning with circular economy trends. For suppliers, ensuring high-purity batches (≥98%) remains a priority to meet stringent research demands.

In summary, 1-Azido-3-fluoro-3-methylbutane (CAS 1824089-39-5) bridges multiple cutting-edge fields. Its dual functionality addresses pressing needs in therapeutic development and advanced material science, while its synthetic accessibility supports scalable production—a balance increasingly sought in contemporary chemical innovation.